Cas no 32651-36-8 (1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester)

• Product Name: 1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester
• CAS No: 32651-36-8
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 292927
• PubChem ID: 13314144
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester
• bis(2-ethoxyethyl) benzene-1,4-dicarboxylate
• PTINJMSTTLBEHT-UHFFFAOYSA-N
• Bis-ethoxyethylterephthalat
• 32651-36-8
• Terephthalic acid, di(2-ethoxyethyl) ester
• DTXSID30536463
• SCHEMBL17797870

• Inchi： 1S/C16H22O6/c1-3-19-9-11-21-15(17)13-5-7-14(8-6-13)16(18)22-12-10-20-4-2/h5-8H,3-4,9-12H2,1-2H3
• InChI Key： PTINJMSTTLBEHT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OCCOCC)=CC=1)=O)CCOCC

Computed Properties

• Exact Mass: 310.14166
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06